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  4. [[(2R,3S,5R)-5-(2,4-Dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate
[[(2R,3S,5R)-5-(2,4-Dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate [[(2R,3S,5R)-5-(2,4-Dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate
Brand Name: Vulcanchem
CAS No.: 170428-85-0
VCID: VC0064884
InChI: InChI=1S/C9H15N2O13P3S/c12-5-3-8(11-2-1-7(13)10-9(11)14)22-6(5)4-21-27(20,28)24-26(18,19)23-25(15,16)17/h1-2,5-6,8,12H,3-4H2,(H,18,19)(H,20,28)(H,10,13,14)(H2,15,16,17)/t5-,6+,8+,27?/m0/s1
SMILES: C1C(C(OC1N2C=CC(=O)NC2=O)COP(=S)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula: C9H15N2O13P3S
Molecular Weight: 484.21 g/mol

[[(2R,3S,5R)-5-(2,4-Dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate

CAS No.: 170428-85-0

Main Products

VCID: VC0064884

Molecular Formula: C9H15N2O13P3S

Molecular Weight: 484.21 g/mol

[[(2R,3S,5R)-5-(2,4-Dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate - 170428-85-0

CAS No. 170428-85-0
Product Name [[(2R,3S,5R)-5-(2,4-Dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate
Molecular Formula C9H15N2O13P3S
Molecular Weight 484.21 g/mol
IUPAC Name [[(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate
Standard InChI InChI=1S/C9H15N2O13P3S/c12-5-3-8(11-2-1-7(13)10-9(11)14)22-6(5)4-21-27(20,28)24-26(18,19)23-25(15,16)17/h1-2,5-6,8,12H,3-4H2,(H,18,19)(H,20,28)(H,10,13,14)(H2,15,16,17)/t5-,6+,8+,27?/m0/s1
Standard InChIKey KWUOUMOJNFBUKG-JURLQNGUSA-N
Isomeric SMILES C1[C@@H]([C@H](O[C@H]1N2C=CC(=O)NC2=O)COP(=S)(O)OP(=O)(O)OP(=O)(O)O)O
SMILES C1C(C(OC1N2C=CC(=O)NC2=O)COP(=S)(O)OP(=O)(O)OP(=O)(O)O)O
Canonical SMILES C1C(C(OC1N2C=CC(=O)NC2=O)COP(=S)(O)OP(=O)(O)OP(=O)(O)O)O
PubChem Compound 14698314
Last Modified Nov 11 2021
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